Cas no 158473-55-3 ((2E)-6-amino-2-imino-4-(piperidin-1-yl)pyrimidin-1(2H)-ol 2,3-dihydroxybutanedioate (1:1))

(2E)-6-amino-2-imino-4-(piperidin-1-yl)pyrimidin-1(2H)-ol 2,3-dihydroxybutanedioate (1:1) structure
158473-55-3 structure
Product Name:(2E)-6-amino-2-imino-4-(piperidin-1-yl)pyrimidin-1(2H)-ol 2,3-dihydroxybutanedioate (1:1)
CAS No:158473-55-3
MF:C13H21N5O7
MW:359.335142850876
CID:1336730
PubChem ID:178012
Update Time:2025-04-20

(2E)-6-amino-2-imino-4-(piperidin-1-yl)pyrimidin-1(2H)-ol 2,3-dihydroxybutanedioate (1:1) Chemical and Physical Properties

Names and Identifiers

    • (2E)-6-amino-2-imino-4-(piperidin-1-yl)pyrimidin-1(2H)-ol 2,3-dihydroxybutanedioate (1:1)
    • DTXSID60935925
    • 70J7ZH7ECA
    • Q27265863
    • 2,3-Dihydroxybutanedioic acid--6-amino-2-imino-4-(piperidin-1-yl)pyrimidin-1(2H)-ol (1/1)
    • 2,4-Pyrimidinediamine, 6-(1-piperidinyl)-, 3-oxide, (2R,3R)-2,3-dihydroxybutanedioate (1:1)
    • Minoxidil tartrate
    • 158473-55-3
    • Inchi: 1S/C9H15N5O.C4H6O6/c10-7-6-8(12-9(11)14(7)15)13-4-2-1-3-5-13;5-1(3(7)8)2(6)4(9)10/h6,11,15H,1-5,10H2;1-2,5-6H,(H,7,8)(H,9,10)/t;1-,2-/m.1/s1
    • InChI Key: IJKSGZKAKNBJTQ-LREBCSMRSA-N
    • SMILES: ON1C(=N)N=C(C=C1N)N1CCCCC1.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

  • Exact Mass: 359.14423
  • Monoisotopic Mass: 359.14409803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 463
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 204Ų

Experimental Properties

  • PSA: 204

(2E)-6-amino-2-imino-4-(piperidin-1-yl)pyrimidin-1(2H)-ol 2,3-dihydroxybutanedioate (1:1) Related Literature

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